Cas no 338397-45-8 (4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-penten-3-one)

• Product Name: 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-penten-3-one
• CAS No: 338397-45-8
• MDL: MFCD00231725
• CID: 4646906
• Update Time: 2025-10-19

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

• 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-penten-3-one

• MDL： MFCD00231725

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-penten-3-one

Chemical Profile of 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-penten-3-one (CAS No. 338397-45-8)

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-penten-3-one (CAS No. 338397-45-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in the development of various therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a trifluoromethyl group, and a sulfanyl group, contributes to its complex reactivity and makes it a promising candidate for further investigation.

The molecular structure of this compound features a pentenone backbone, which is an unsaturated ketone with a five-carbon chain. The 3-chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl moiety attached to the first carbon introduces significant electronic and steric effects, which can influence the compound's interactions with biological targets. The dimethylamino group at the third carbon adds another layer of complexity, as it can participate in hydrogen bonding and other forms of molecular recognition, making this compound a versatile scaffold for drug design.

In recent years, there has been growing interest in the development of novel compounds that exhibit inhibitory activity against various enzymes and receptors involved in human diseases. The structural motifs present in 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-penten-3-one suggest potential applications in the treatment of inflammatory diseases, cancer, and neurological disorders. For instance, the sulfanyl group has been shown to enhance binding affinity to certain protein targets, while the trifluoromethyl group can improve metabolic stability and bioavailability.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. A notable example is the development of kinase inhibitors, where pyridine-based scaffolds have demonstrated high efficacy in targeting aberrant signaling pathways associated with cancer. The chloro substituent in this compound may also contribute to its ability to modulate enzyme activity by affecting electronic distribution around the active site. Furthermore, the pentenone moiety could serve as a hinge-binding motif, allowing for precise interactions with biological targets.

The synthesis of 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-pentan-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the chloro and sulfanyl groups, followed by condensation reactions to form the pentenone core. The presence of sensitive functional groups necessitates the use of controlled reaction conditions to prevent unwanted side reactions.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding modes of this compound with potential biological targets. The interaction between the dimethylamino group and polar residues in protein binding pockets, as well as the role of the trifluoromethyl group in hydrophobic interactions, can be elucidated through docking simulations. These studies not only help in understanding the mechanism of action but also guide further modifications to enhance potency and selectivity.

The pharmacokinetic properties of 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-pentan-3-one are also critical factors to consider in drug development. The compound's solubility, stability, and metabolic pathways can be influenced by its structural features. For example, the electron-withdrawing nature of the chloro and trifluoromethyl groups may affect its metabolic clearance rates, while the presence of polar functional groups could enhance water solubility.

In conclusion, 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}-1-(dimethylamino)-1-pentan-3-one (CAS No. 338397-45-8) represents a promising lead compound for further pharmaceutical research. Its unique structural composition offers multiple opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.